Cas no 1805005-91-7 (4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine)

• Product Name: 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine
• CAS No: 1805005-91-7
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• CID: 4858219
• Update Time: 2025-06-07

4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C6H2BrClF3N/c7-2-1-3(5(9)10)12-6(11)4(2)8/h1,5H
• InChI Key： CXDPZXYSLIEBJR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(N=C(C(F)F)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine

Introduction to 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine (CAS No. 1805005-91-7)

4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine (CAS No. 1805005-91-7) is a multifunctional halogenated pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, chlorine, and difluoromethyl functionalities, which contribute to its diverse chemical properties and potential applications in drug discovery and development.

The structure of 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine is particularly noteworthy. The presence of multiple halogen substituents, along with the difluoromethyl group, imparts a high degree of chemical reactivity and stability. These features make it an attractive building block for the synthesis of complex molecules with tailored biological activities. Recent studies have highlighted the importance of such halogenated pyridines in the design of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

In terms of synthesis, 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine can be prepared through a series of well-defined chemical reactions. One common approach involves the sequential introduction of halogen substituents onto a pyridine scaffold, followed by the installation of the difluoromethyl group. This process requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods and green chemistry have further optimized these synthetic routes, making them more accessible and environmentally friendly.

The biological activity of 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a valuable tool for probing biological pathways and developing new drugs. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation, as well as its antimicrobial properties against drug-resistant bacteria. These findings underscore the potential of 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine as a lead compound for further optimization and clinical evaluation.

In the context of drug discovery, 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine has been utilized as a starting point for the development of novel therapeutics. Its unique chemical structure allows for the introduction of various functional groups to modulate its biological activity and improve pharmacological properties such as solubility, stability, and bioavailability. Computational methods, including molecular docking and virtual screening, have been employed to identify promising derivatives with enhanced potency and selectivity.

The pharmacokinetic properties of 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are crucial for successful drug development. Additionally, toxicological evaluations have indicated that this compound has a good safety margin, further supporting its potential for clinical use.

In clinical trials, early-stage studies involving derivatives of 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine have shown promising results. These trials have focused on evaluating the safety and efficacy of these compounds in treating various diseases, including cancer and infectious diseases. Preliminary data suggest that these derivatives exhibit significant therapeutic benefits with manageable side effects, paving the way for more advanced clinical trials.

The future prospects for 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine are promising. Ongoing research continues to explore new applications and optimize its properties for specific therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of novel drugs with improved efficacy and reduced toxicity.

In conclusion, 4-Bromo-3-chloro-6-(difluoromethyl)-2-fluoropyridine (CAS No. 1805005-91-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and derivatives will emerge, contributing to the advancement of healthcare solutions.